Cas no 1352540-81-8 (5-Chloro-4-(dimethylamino)pyridine-3-sulfonic acid)

• Product Name: 5-Chloro-4-(dimethylamino)pyridine-3-sulfonic acid
• CAS No: 1352540-81-8
• MF: C₇H₉ClN₂O₃S
• MW: 236.675959348679
• CID: 5700580
• PubChem ID: 102538812
• Update Time: 2026-03-11

5-Chloro-4-(dimethylamino)pyridine-3-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 1352540-81-8
• 5-Chloro-4-(dimethylamino)pyridine-3-sulfonicacid
• A906122
• 5-Chloro-4-(dimethylamino)pyridine-3-sulfonic acid
• 5-Chloro-4-dimethylamino-pyridine-3-sulfonic acid
• 3-Pyridinesulfonic acid, 5-chloro-4-(dimethylamino)-

• Inchi： 1S/C7H9ClN2O3S/c1-10(2)7-5(8)3-9-4-6(7)14(11,12)13/h3-4H,1-2H3,(H,11,12,13)
• InChI Key： NCXCNHUFEOGXMV-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(=C1N(C)C)S(=O)(=O)O

Computed Properties

• Exact Mass: 236.0022410g/mol
• Monoisotopic Mass: 236.0022410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• Density: 1.523±0.06 g/cm3(Predicted)
• pka: -2.18±0.48(Predicted)